Cas no 1261949-14-7 (4-(4-Ethylthiophenyl)-3-fluorobenzoic acid)
1261949-14-7 structure
Product Name:4-(4-Ethylthiophenyl)-3-fluorobenzoic acid
CAS No:1261949-14-7
MF:C15H13FO2S
MW:276.325926542282
MDL:MFCD18321439
CID:2765433
PubChem ID:53227311
Update Time:2025-04-21
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%
- 4-(4-ethylsulfanylphenyl)-3-fluorobenzoic acid
- 4-(4-ETHYLTHIOPHENYL)-3-FLUOROBENZOIC ACID
- 1261949-14-7
- MFCD18321439
- 4-(4-Ethylthiophenyl)-3-fluorobenzoic acid
-
- MDL: MFCD18321439
- Inchi: 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-8-5-11(15(17)18)9-14(13)16/h3-9H,2H2,1H3,(H,17,18)
- InChI Key: BFIKXVKMHSERLU-UHFFFAOYSA-N
- SMILES: S(CC)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1F
Computed Properties
- Exact Mass: 276.06202899Da
- Monoisotopic Mass: 276.06202899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 62.6Ų
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328666-5 g |
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%; . |
1261949-14-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328666-5g |
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid, 95%; . |
1261949-14-7 | 95% | 5g |
€1159.00 | 2025-02-14 |
4-(4-Ethylthiophenyl)-3-fluorobenzoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
1261949-14-7 (4-(4-Ethylthiophenyl)-3-fluorobenzoic acid) Related Products
- 1261903-54-1(2-(4-Ethylthiophenyl)-5-fluorobenzoic acid)
- 1261926-44-6(5-Fluoro-3-(2-methylthiophenyl)benzoic acid)
- 138736-66-0(2-fluoro-5-(isopropylthio)benzoic acid)
- 1261900-00-8(2-fluoro-4-(4-methyl-2-thienyl)benzoic Acid)
- 1261934-24-0(2-Fluoro-4-(2-methylthiophenyl)benzoic acid)
- 1261944-34-6(2-Fluoro-4-(4-methylthiophenyl)benzoic acid)
- 1261906-27-7(4-Fluoro-3-(2-methylthiophenyl)benzoic acid)
- 1261898-27-4(5-(4-Ethylthiophenyl)-2-fluorobenzoic acid)
- 1261903-63-2(3-(4-Ethylthiophenyl)-4-fluorobenzoic acid)
- 1261913-22-7(4-(4-Ethylthiophenyl)-2-fluorobenzoic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent